Cas no 2377034-17-6 (7-Bromothieno[3,2-c]pyridine-2-sulfonyl chloride)

• Product Name: 7-Bromothieno[3,2-c]pyridine-2-sulfonyl chloride
• CAS No: 2377034-17-6
• MF: C₇H₃BrClNO₂S₂
• MW: 312.591217279434
• CID: 5960472
• PubChem ID: 145913718
• Update Time: 2025-06-12

7-Bromothieno[3,2-c]pyridine-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 7-Bromothieno[3,2-c]pyridine-2-sulfonyl chloride
• EN300-7441005
• 2377034-17-6

• Inchi： 1S/C7H3BrClNO2S2/c8-5-3-10-2-4-1-6(13-7(4)5)14(9,11)12/h1-3H
• InChI Key： MOLOLMUTQPPUKB-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC2C=C(S(=O)(=O)Cl)SC=21

Computed Properties

• Exact Mass: 310.84771g/mol
• Monoisotopic Mass: 310.84771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 83.6Ų

Additional information on 7-Bromothieno[3,2-c]pyridine-2-sulfonyl chloride

7-Bromothieno[3,2-c]pyridine-2-sulfonyl chloride: A Key Intermediate in Modern Pharmaceutical Synthesis

The compound with the CAS number 2377034-17-6 is a highly versatile and significant intermediate in the field of pharmaceutical synthesis. Known as 7-Bromothieno[3,2-c]pyridine-2-sulfonyl chloride, this molecule has garnered considerable attention due to its utility in the development of various therapeutic agents. Its unique structural features, combining a thiophene ring fused with a pyridine core and a bromine substituent, make it an invaluable building block for medicinal chemists.

In recent years, the demand for novel heterocyclic compounds has surged, driven by the need for more effective and selective drugs. The bromothienopyridine scaffold, exemplified by 7-Bromothieno[3,2-c]pyridine-2-sulfonyl chloride, has emerged as a privileged structure in drug discovery. This compound's ability to serve as a precursor for multiple pharmacophores has made it a focal point in synthetic organic chemistry and pharmacology.

The sulfonyl chloride functional group in 7-Bromothieno[3,2-c]pyridine-2-sulfonyl chloride is particularly noteworthy. Sulfonyl chlorides are well-known for their reactivity in nucleophilic substitution reactions, allowing for the facile introduction of various substituents. This property has been leveraged in the synthesis of numerous bioactive molecules, including kinase inhibitors and anti-inflammatory agents. The presence of the bromine atom further enhances its synthetic utility, enabling cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings.

Recent studies have highlighted the importance of thiophene-based heterocycles in medicinal chemistry. These compounds exhibit a wide range of biological activities, making them attractive candidates for drug development. For instance, derivatives of thienopyridines have shown promise in the treatment of neurological disorders, cancer, and infectious diseases. The structural motif found in 7-Bromothieno[3,2-c]pyridine-2-sulfonyl chloride aligns well with these trends, offering a scaffold that can be modified to target specific biological pathways.

The synthesis of 7-Bromothieno[3,2-c]pyridine-2-sulfonyl chloride typically involves multi-step organic transformations. The process often begins with the functionalization of a thiophene ring followed by ring closure to form the thienopyridine core. Subsequent bromination and sulfonylation steps yield the final product. Advanced synthetic techniques, such as transition metal catalysis and flow chemistry, have been employed to improve yield and efficiency. These methods not only enhance scalability but also reduce environmental impact.

The applications of 7-Bromothieno[3,2-c]pyridine-2-sulfonyl chloride extend beyond academic research. Pharmaceutical companies have utilized this compound in the development of novel drug candidates that are currently undergoing preclinical and clinical evaluations. Its role as a key intermediate has contributed to significant advancements in drug design and discovery. The compound's versatility allows chemists to explore diverse chemical spaces, leading to the identification of new therapeutic entities.

In conclusion, 7-Bromothieno[3,2-c]pyridine-2-sulfonyl chloride (CAS number 2377034-17-6) represents a cornerstone in modern pharmaceutical synthesis. Its unique structural attributes and reactivity make it an indispensable tool for medicinal chemists seeking to develop innovative treatments for various diseases. As research continues to uncover new applications for this compound, its importance in drug discovery is likely to grow even further.